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Compound of Interest

Compound Name:
N-(furan-2-

ylmethyl)cyclopentanamine

CAS No.: 58924-64-4

Cat. No.: B1299287

Get Quote

Executive Summary
N-(furan-2-ylmethyl)cyclopentanamine (CAS: 58924-64-4) is a secondary amine

pharmacophore integrating a lipophilic cyclopentyl ring with an electron-rich heteroaromatic

furan moiety.[1][2] Widely utilized as a versatile building block in medicinal chemistry, it serves

as a critical intermediate for synthesizing kinase inhibitors, GPCR ligands, and antimicrobial

agents. Its physiochemical profile balances hydrophobicity (LogP ~1.7) with basicity, making it

an ideal scaffold for optimizing drug-target interactions.[1]

Part 1: Physicochemical Profile[1][3][4]
This section aggregates core molecular data.[3] The values below represent a synthesis of

experimental data and high-fidelity predictive models standard in pharmaceutical development.

Table 1: Core Chemical Properties
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Property Value Context/Notes

IUPAC Name
N-(furan-2-

ylmethyl)cyclopentanamine
Systematic nomenclature

CAS Number 58924-64-4 Primary identifier

Molecular Formula C₁₀H₁₅NO

Molecular Weight 165.23 g/mol
Fragment-based drug design

compliant

Physical State Pale yellow oil
Oxidizes/darkens upon air

exposure

Boiling Point ~230–240 °C (760 mmHg)
Estimated; distillable under

vacuum

pKa (Conjugate Acid) 8.5 – 9.0 (Predicted)
Moderately basic; exists as

cation at pH 7.4

LogP 1.7 ± 0.3
Favorable membrane

permeability

Solubility DMSO, MeOH, DCM, EtOAc
Low water solubility (neutral

form)

Structural Analysis
The molecule consists of two distinct domains separated by a methylene bridge:

Cyclopentyl Group: Provides steric bulk and lipophilicity without the aromatic planarity of a

phenyl ring, often improving solubility and metabolic stability compared to cyclohexyl

analogs.

Furan Ring: An electron-rich, 5-membered aromatic heterocycle.[1][4] It can act as a

hydrogen bond acceptor and participate in

stacking, but introduces metabolic liability (see Safety & Stability).
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Part 2: Synthetic Methodology (Authoritative
Protocol)
Core Synthesis: Reductive Amination
The most robust route for synthesizing N-(furan-2-ylmethyl)cyclopentanamine is the

reductive amination of furfural (2-furaldehyde) with cyclopentylamine.[1]

Scientist’s Note: While sodium borohydride (

) is a common reducing agent, this protocol utilizes Sodium Triacetoxyborohydride (STAB).
STAB is milder and selective for imines in the presence of aldehydes, preventing the direct
reduction of the starting furfural to furfuryl alcohol, a common impurity that complicates
purification.

Reaction Scheme Diagram
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Figure 1: Stepwise reductive amination pathway utilizing mild hydride transfer.

Detailed Protocol
Reagents:

Furfural (1.0 equiv)[1]

Cyclopentylamine (1.1 equiv)[1][5]

Sodium Triacetoxyborohydride (STAB) (1.4 equiv)[1]

Acetic Acid (AcOH) (1.0 equiv) - Catalyst for imine formation[1]
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Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) - Solvent[1]

Procedure:

Step A (Imine Formation): In a dry round-bottom flask under

atmosphere, dissolve furfural in anhydrous DCM (0.2 M concentration). Add
cyclopentylamine followed by acetic acid. Stir at room temperature for 30–60 minutes.
Why? This allows the equilibrium to shift toward the imine species before reduction.

Step B (Reduction): Cool the mixture to 0°C. Add STAB portion-wise over 10 minutes.

Allow the reaction to warm to room temperature and stir for 12–16 hours.

Step C (Quench & Workup): Quench with saturated aqueous

(basic workup is critical to neutralize the amine salt). Extract with DCM (3x). Wash
combined organics with brine, dry over

, and concentrate in vacuo.

Purification:

The crude oil is typically >90% pure. Further purification can be achieved via flash column

chromatography (SiO₂, Hexanes/EtOAc gradient) or by forming the HCl salt (precipitate

from diethyl ether).

Part 3: Chemical Reactivity & Stability[1][10]
Understanding the dual reactivity of the secondary amine and the furan ring is critical for

downstream applications.

Reactivity Pathway Diagram
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Figure 2: Primary reactivity modes.[1] Note the instability of the furan ring under strong acidic

conditions.

Key Reactivity Profiles[1]
Nucleophilicity (N-Alkylation/Acylation): The secondary nitrogen is highly nucleophilic.[1] It

readily reacts with acid chlorides, sulfonyl chlorides, or alkyl halides to form tertiary amines

or amides. This is the primary vector for library generation in drug discovery.

Furan Acid Sensitivity (The "Achilles Heel"): Furan rings are acid-sensitive.[1] Exposure to

strong mineral acids (HCl,

) can cause protonation of the furan ring, leading to ring opening and the formation of 1,4-
dicarbonyl compounds (levulinic acid derivatives).

Precaution: When forming salts, use stoichiometric acid in anhydrous solvents (e.g., 1.0 M

HCl in ether) and avoid aqueous acidic heating.

Oxidation: The furan ring is susceptible to oxidative degradation (e.g., by cytochrome P450s

in vivo or ambient air over time), often forming toxic reactive enals (cis-2-butene-1,4-dial).[1]

Store the compound under inert gas at -20°C.

Part 4: Pharmaceutical Applications[1][4][10][11][12]
[13]
This molecule acts as a "linker-scaffold" in drug design.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1299287/docs?utm_src=pdf-body-img#comprehensive-technical-guide-n-furan-2-ylmethyl-cyclopentanamine-1
https://www.bldpharm.com/products/1468954-03-1.html
https://www.bldpharm.com/products/1468954-03-1.html
https://www.bldpharm.com/products/1468954-03-1.html
https://www.bldpharm.com/products/1468954-03-1.html
https://www.bldpharm.com/products/1468954-03-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Inhibition: The furan moiety mimics the adenine ring of ATP in some kinase binding

pockets, while the cyclopentyl group occupies the hydrophobic specificity pocket.

GPCR Ligands: Used in the synthesis of chemokine receptor antagonists (e.g.,

CCR2/CCR5) where the basic amine interacts with a conserved aspartate residue in the

receptor transmembrane domain.

Bioisosterism: The furan ring is often used as a bioisostere for phenyl or thiophene rings to

alter metabolic clearance rates or solubility profiles.

Part 5: Safety and Handling
Toxicology Warning[1]

Furan Toxicity: Furan derivatives can undergo metabolic activation to reactive electrophiles

(epoxides/enals), which may alkylate DNA or proteins. While the N-substituted derivative

mitigates volatility compared to furan itself, standard cytotoxic precautions should be

observed.

Nitrosamine Risk: As a secondary amine, this compound can react with nitrosating agents

(nitrites) to form N-nitroso compounds, which are potent carcinogens. Avoid formulating with

nitrites.

Storage Protocol
Atmosphere: Argon or Nitrogen (Hygroscopic and air-sensitive).[1]

Temperature: -20°C for long-term storage.

Container: Amber glass (protect from light-induced photo-oxidation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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